Cas no 75199-81-4 (1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one)

1,1,1-Trifluoro-3-(2-methylphenyl)propan-2-one is a fluorinated aromatic ketone with a trifluoromethyl group, offering unique reactivity and stability due to its electron-withdrawing properties. The compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it useful in drug design. The 2-methylphenyl substituent provides steric and electronic modulation, enabling selective functionalization. This compound is characterized by high purity and consistent performance, suitable for precision applications in research and industrial processes. Its structural features make it a versatile building block for advanced chemical transformations.
1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one structure
75199-81-4 structure
Product Name:1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one
CAS No:75199-81-4
MF:C10H9F3O
MW:202.173073530197
MDL:MFCD03844193
CID:875741
PubChem ID:24726856
Update Time:2025-06-14

1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one
    • 3-(2-METHYLPHENYL)-1,1,1-TRIFLUORO-2-PROPANONE
    • MFCD03844193
    • BFTDFOATGPZODW-UHFFFAOYSA-N
    • EN300-1936098
    • 2-(tri-fluoroacetylmethyl)-toluene
    • 75199-81-4
    • DTXSID30645246
    • AKOS010285311
    • MDL: MFCD03844193
    • Inchi: 1S/C10H9F3O/c1-7-4-2-3-5-8(7)6-9(14)10(11,12)13/h2-5H,6H2,1H3
    • InChI Key: BFTDFOATGPZODW-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=CC=CC=1C)=O)(F)F

Computed Properties

  • Exact Mass: 202.06100
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.66890

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1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one Related Literature

Additional information on 1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one

Research Brief on 1,1,1-Trifluoro-3-(2-methylphenyl)propan-2-one (CAS: 75199-81-4): Recent Advances and Applications

1,1,1-Trifluoro-3-(2-methylphenyl)propan-2-one (CAS: 75199-81-4) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and fluorinated pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and emerging trends in its utilization.

Recent literature indicates that 1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one serves as a key building block in the synthesis of trifluoromethylated compounds, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel inhibitors targeting cytochrome P450 enzymes, which play a critical role in drug metabolism. The study reported that derivatives of this compound exhibited potent inhibitory activity, suggesting its potential in modulating drug-drug interactions.

In addition to its pharmacological applications, 1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one has been investigated for its role in material science. A recent publication in ACS Applied Materials & Interfaces highlighted its incorporation into fluorinated polymers, which exhibit remarkable thermal stability and chemical resistance. These polymers are being explored for use in biomedical devices and drug delivery systems, further expanding the compound's utility beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, advancements in catalytic methods for the preparation of 1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one have been reported. A 2022 study in Organic Letters described a novel palladium-catalyzed trifluoromethylation protocol that significantly improves the yield and purity of the compound. This methodological innovation is expected to facilitate its broader adoption in industrial and academic settings.

Despite these promising developments, challenges remain in the scalable production and environmental impact of 1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one. Recent efforts have focused on green chemistry approaches, such as solvent-free reactions and biocatalytic transformations, to address these concerns. A 2023 review in Green Chemistry summarized these advancements, emphasizing the need for sustainable practices in the synthesis and application of fluorinated compounds.

In conclusion, 1,1,1-trifluoro-3-(2-methylphenyl)propan-2-one (CAS: 75199-81-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, underscore its versatility. Future research is likely to focus on optimizing its synthetic routes, expanding its biological applications, and addressing sustainability challenges. This brief provides a snapshot of the current state of research, offering valuable insights for professionals in the field.

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